![molecular formula C18H27N3O B258328 N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methyl-1-adamantanecarboxamide](/img/structure/B258328.png)
N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methyl-1-adamantanecarboxamide
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Overview
Description
N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methyl-1-adamantanecarboxamide, also known as DAPA, is a small molecule inhibitor that has been studied extensively for its potential therapeutic applications. DAPA has been shown to have a high affinity for the protein SIRT2, which is involved in regulating cellular processes such as gene expression, metabolism, and cell survival.
Mechanism of Action
N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methyl-1-adamantanecarboxamide exerts its therapeutic effects by inhibiting the activity of the protein SIRT2, which is involved in regulating cellular processes such as gene expression, metabolism, and cell survival. SIRT2 has been shown to be overexpressed in various cancers and neurodegenerative disorders, and its inhibition by this compound leads to the suppression of tumor growth and neuroprotective effects.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of tumor growth and metastasis, neuroprotective effects, and improvements in glucose and lipid metabolism. In addition, this compound has been shown to have anti-inflammatory effects and to modulate the immune system.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methyl-1-adamantanecarboxamide in lab experiments is its high selectivity for SIRT2, which allows for the specific inhibition of this protein without affecting other cellular processes. However, one limitation of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer to cells or animals.
Future Directions
For the study of N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methyl-1-adamantanecarboxamide include the development of more efficient synthesis methods, the optimization of dosing regimens for therapeutic applications, and the exploration of its potential in other diseases beyond cancer, neurodegenerative disorders, and metabolic disorders. In addition, further research is needed to elucidate the mechanisms underlying the therapeutic effects of this compound and to identify potential side effects or toxicity.
Synthesis Methods
The synthesis of N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methyl-1-adamantanecarboxamide involves a multi-step process that begins with the reaction of 1-adamantanecarboxylic acid with thionyl chloride to produce 1-chloroadamantane. The resulting compound is then reacted with 1,3-dimethyl-4-amino-pyrazole to produce 1-(1,3-dimethyl-4-pyrazolyl)-adamantane. Finally, the compound is treated with methylamine to produce the final product, this compound.
Scientific Research Applications
N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methyl-1-adamantanecarboxamide has been studied extensively for its potential therapeutic applications in a variety of diseases, including cancer, neurodegenerative disorders, and metabolic disorders. In cancer, this compound has been shown to inhibit the growth and metastasis of various cancer cell lines, including breast, lung, and prostate cancer cells. In neurodegenerative disorders, this compound has been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. In metabolic disorders, this compound has been shown to improve glucose and lipid metabolism in animal models of type 2 diabetes and obesity.
properties
Molecular Formula |
C18H27N3O |
---|---|
Molecular Weight |
301.4 g/mol |
IUPAC Name |
N-[(1,3-dimethylpyrazol-4-yl)methyl]-N-methyladamantane-1-carboxamide |
InChI |
InChI=1S/C18H27N3O/c1-12-16(11-21(3)19-12)10-20(2)17(22)18-7-13-4-14(8-18)6-15(5-13)9-18/h11,13-15H,4-10H2,1-3H3 |
InChI Key |
JHDWHFFUUJQKLV-UHFFFAOYSA-N |
SMILES |
CC1=NN(C=C1CN(C)C(=O)C23CC4CC(C2)CC(C4)C3)C |
Canonical SMILES |
CC1=NN(C=C1CN(C)C(=O)C23CC4CC(C2)CC(C4)C3)C |
Origin of Product |
United States |
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